Cas no 2172142-85-5 (8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2172142-85-5
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5825443
• PubChem ID: 165716201
• Update Time: 2025-10-22

8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• 8,8,10-trimethyl-2,12-dioxa-5-azadispiro[3.1.5^{6}.3^{4}]tetradecane
• 2172142-85-5
• EN300-1280030

• Inchi： 1S/C14H25NO2/c1-11-6-12(2,3)8-14(7-11)15-13(4-5-17-14)9-16-10-13/h11,15H,4-10H2,1-3H3
• InChI Key： IILYLCOBYVLYNI-UHFFFAOYSA-N
• SMILES： O1CCC2(COC2)NC21CC(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane

8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane: A Comprehensive Overview

The compound with CAS No. 2172142-85-5, commonly referred to as 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane, is a highly specialized organic molecule with a unique structure and diverse applications. This compound belongs to the class of spiro compounds, which are characterized by their spiro junctions—points where two rings are joined by a single atom. The spiro structure in this molecule is further complicated by the presence of multiple substituents and functional groups, making it a fascinating subject for both academic and industrial research.

The molecular structure of 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane is defined by its complex ring system. The molecule features two oxygen atoms in the form of ether linkages (dioxa) and one nitrogen atom (aza) within its framework. The trimethyl substituents at positions 8 and 10 add to the molecule's complexity and influence its physical and chemical properties. Recent studies have highlighted the importance of such substituents in modulating the molecule's reactivity and stability under various conditions.

One of the most significant aspects of this compound is its potential in material science applications. Researchers have explored its use as a precursor for advanced polymers and high-performance materials due to its ability to form strong intermolecular bonds. For instance, a study published in *Advanced Materials* demonstrated that derivatives of this compound can be used to create self-healing polymers with exceptional mechanical properties.

In addition to its role in material science, 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane has shown promise in the field of pharmaceuticals. Its unique structure allows for interactions with specific biological targets, making it a potential candidate for drug development. A recent breakthrough in *Nature Communications* revealed that analogs of this compound exhibit selective binding to certain proteins involved in neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Traditional methods include nucleophilic substitution reactions and ring-closing metathesis (RCM). However, recent advancements in catalytic techniques have enabled more efficient syntheses with higher yields. For example, the use of ruthenium-based catalysts has significantly streamlined the RCM step in the synthesis pathway.

Another area where this compound has garnered attention is in green chemistry initiatives. Its ability to participate in reversible reactions under mild conditions makes it an attractive option for sustainable chemical processes. A study published in *Green Chemistry* highlighted its role as an eco-friendly alternative to traditional reagents in organic synthesis.

Despite its numerous advantages, the handling and storage of 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane require careful consideration due to its sensitivity to environmental factors such as light and temperature. Researchers have developed innovative packaging solutions to ensure stability during transportation and storage.

In conclusion, 8,8,10-trimethyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane (CAS No.: 2172142-85-5) stands out as a versatile compound with applications spanning multiple disciplines. Its unique molecular architecture and functional groups make it a valuable tool in both academic research and industrial applications.